Cas no 1352503-24-2 (2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352503-24-2
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5208235
• Update Time: 2025-06-13

2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

• Inchi： 1S/C10H11ClN2O/c11-10-4-3-8(6-12-10)9-2-1-5-13(9)7-14/h3-4,6-7,9H,1-2,5H2
• InChI Key： DUWOTILZZZBIMI-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=C(Cl)N=C1

Additional information on 2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Comprehensive Overview of 2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352503-24-2)

2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352503-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a chloropyridine moiety and a pyrrolidine carbaldehyde group, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups enable applications in drug discovery, particularly in targeting neurological and metabolic disorders, which are currently trending topics in biomedical research.

The compound's chloropyridine segment is particularly noteworthy, as this scaffold is frequently explored in modern medicinal chemistry due to its ability to modulate enzyme activity and receptor interactions. Researchers are increasingly investigating 2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde as a potential building block for small molecule therapeutics, especially in the context of neurodegenerative diseases and type 2 diabetes—two areas dominating recent scientific literature and public health discussions. The aldehyde functionality further enhances its reactivity, allowing for diverse chemical transformations.

In agrochemical applications, derivatives of 2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde have shown promise as crop protection agents, aligning with the growing global demand for sustainable agriculture solutions. With climate change and food security being hot-button issues, this compound's potential role in developing next-generation pesticides with reduced environmental impact is a subject of active investigation. Its mechanism of action often involves interference with insect nervous systems, similar to neonicotinoid analogs but with potentially improved selectivity.

From a synthetic chemistry perspective, the pyrrolidine-1-carbaldehyde component offers multiple sites for structural modification, making it valuable for combinatorial chemistry approaches. This characteristic has made CAS No. 1352503-24-2 particularly interesting for researchers employing high-throughput screening methodologies and fragment-based drug design—techniques that have gained prominence with advances in artificial intelligence-assisted molecular modeling. The compound's balanced lipophilicity and molecular weight also make it attractive for central nervous system drug development.

Quality control parameters for 2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde typically include rigorous purity assessments by HPLC, NMR spectroscopy, and mass spectrometry. These analytical procedures ensure batch-to-batch consistency, which is crucial for both research and potential scale-up activities. The compound's stability profile under various storage conditions is another area of practical importance frequently queried by laboratory professionals working with this chemical entity.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 1352503-24-2, particularly in applications related to protein kinase inhibition and G-protein-coupled receptor modulation. These therapeutic targets remain at the forefront of oncology and inflammation research, explaining the sustained scientific interest in this chemical scaffold. The compound's structural features allow for strategic modifications that can fine-tune potency, selectivity, and pharmacokinetic properties.

Environmental fate studies of 2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde and its derivatives have become increasingly important, reflecting the pharmaceutical industry's emphasis on green chemistry principles. Researchers are examining biodegradation pathways and potential ecotoxicological effects, addressing concerns raised by regulatory agencies and environmental watchdogs. This aligns with current trends toward sustainable pharmaceutical manufacturing and the development of benign-by-design compounds.

The global market for fine chemicals containing the chloropyridine-pyrrolidine motif continues to expand, with 1352503-24-2 serving as a key intermediate in several value chains. Market analysts note particular growth in Asia-Pacific regions, where pharmaceutical innovation hubs are actively incorporating such building blocks into their discovery pipelines. This geographic trend reflects broader shifts in the chemical research landscape toward emerging economies.

Safety considerations when handling 2-(6-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde follow standard laboratory protocols for reactive aldehydes and heterocyclic compounds. While not classified as extremely hazardous, proper personal protective equipment and ventilation are recommended—a practical consideration frequently searched by new researchers encountering this material. The compound's material safety data sheet provides specific guidance on storage conditions and incompatibilities.

Future research directions for CAS No. 1352503-24-2 likely include exploration of its enantiomeric forms, as the chiral center in the pyrrolidine ring could lead to stereoselective biological activities. This aspect ties into the broader pharmaceutical industry focus on chiral drug development and the potential for improved therapeutic indices through selective isomer use. Computational chemists are also applying quantum mechanical calculations to predict the compound's behavior in various biological systems.